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Compound of Interest

Compound Name: Karrikin 2

Cat. No.: B013469 Get Quote

Ensuring a safe and compliant laboratory environment necessitates the proper handling and

disposal of all chemical reagents, including Karrikin 2. This guide provides essential, step-by-

step procedures for the appropriate disposal of Karrikin 2, tailored for researchers, scientists,

and drug development professionals.

While Karrikin 2 is not classified as a hazardous substance under the Globally Harmonized

System (GHS), responsible chemical management practices are crucial to maintain a safe

working environment and ensure regulatory compliance.[1] Adherence to the following

procedures will minimize environmental impact and uphold the highest safety standards in your

laboratory.

Chemical and Physical Properties of Karrikin 2
A fundamental aspect of safe chemical handling is understanding the properties of the

substance. Below is a summary of the key characteristics of Karrikin 2.
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Property Value

Synonyms 2H-furo[2,3-c]pyran-2-one, KAR2[1][2][3][4]

CAS Number 857054-03-6[1][2][4]

Molecular Formula C₇H₄O₃[1][2][4]

Molecular Weight 136.1 g/mol [1][2][4]

Appearance Solid[1][3]

Solubility Soluble in Chloroform and Methanol[1][2][4]

Storage Store at -20°C[3][4]

Stability Stable for at least 4 years at -20°C[2][3]

Step-by-Step Disposal Procedures for Karrikin 2
The following protocols outline the recommended steps for the safe disposal of Karrikin 2
waste, including pure compound, contaminated labware, and solutions.

1. Waste Identification and Segregation:

All waste materials containing Karrikin 2, including unused or expired solid compound,

solutions, and contaminated consumables (e.g., pipette tips, vials, gloves), should be

designated as chemical waste.

While Karrikin 2 is not classified as hazardous, it is prudent to segregate it from general

laboratory trash to prevent accidental exposure or environmental release.

Do not mix Karrikin 2 waste with incompatible chemicals.[5] Karrikin 2 is known to be

incompatible with strong oxidizing agents.[1]

2. Waste Collection and Containment:

Solid Waste: Collect solid Karrikin 2 waste and contaminated materials in a designated,

leak-proof container with a secure lid.[6] The container must be chemically compatible with

the waste.[5][7]
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Liquid Waste: Collect solutions containing Karrikin 2 in a separate, sealed, and clearly

labeled waste container. Do not dispose of Karrikin 2 solutions down the drain or into sewer

systems.[1][5]

The container should be kept closed except when adding waste to prevent spills.[5]

3. Labeling of Waste Containers:

All waste containers must be clearly labeled as "Hazardous Waste" or as required by your

institution's specific guidelines.[5][7]

The label should include the full chemical name, "Karrikin 2," and list all other constituents in

the container, including solvents and their estimated concentrations.[5][7] Do not use

abbreviations or chemical formulas.[5]

Indicate the date when the waste was first added to the container.[7]

4. Storage of Chemical Waste:

Store waste containers in a designated, well-ventilated secondary containment area that is

away from general laboratory traffic.[5][7]

Ensure that the storage area is secure and under the control of laboratory personnel.[5][7]

Do not accumulate large quantities of waste. Adhere to your institution's limits on the volume

of waste stored in the laboratory.[5]

5. Arranging for Waste Disposal:

Contact your institution's Environmental Health and Safety (EH&S) department or the

designated chemical waste management office to schedule a pickup for the properly

contained and labeled Karrikin 2 waste.

Follow all institutional procedures for requesting a waste pickup.

Do not dispose of Karrikin 2 waste in regular trash or pour it down the sink.[5][8] Even small

quantities of improperly disposed chemicals can have a negative environmental impact.[7]
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Operational Workflow for Karrikin 2 Disposal
The following diagram illustrates the logical workflow for the proper disposal of Karrikin 2
waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b013469?utm_src=pdf-body
https://www.benchchem.com/product/b013469?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation and Collection

Interim Storage

Final Disposal

Start: Karrikin 2 Waste Generated

Identify and Segregate Waste
(Solid, Liquid, Contaminated Materials)

Contain Solid Waste
in Labeled, Sealed Container

Solid

Contain Liquid Waste
in Labeled, Sealed Container

Liquid

Label Container:
'Hazardous Waste'

'Karrikin 2' & Constituents
Accumulation Start Date

Store in Designated
Secondary Containment Area

Contact EH&S for Pickup

End: Professional Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Karrikin 2 waste.
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By adhering to these procedures, you contribute to a safer laboratory environment and ensure

the responsible management of chemical waste, building trust in your commitment to safety

and environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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